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Compound of Interest

Compound Name: LY2119620

Cat. No.: B15620670

Technical Support Center: LY2119620

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of LY2119620 stock
solutions. Below you will find troubleshooting guides and frequently asked questions to ensure
the integrity and reliability of your experiments.

Stability and Storage of LY2119620

Proper handling and storage of LY2119620 are crucial for maintaining its chemical integrity and
ensuring reproducible experimental results.

Storage Conditions Summary
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Storage . Supplier
Form Duration .
Temperature Recommendation
MedchemExpress,
Solid Powder -20°C Up to 3 years Selleck Chemicals,
ProbeChem
4°C Up to 2 years MedchemExpress
In Solvent (e.g.,
-80°C Up to 2 years MedchemExpress
DMSO)
MedchemExpress,
-20°C Up to 1 year

Selleck Chemicals

olubili

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Use fresh, anhydrous
DMSO as itis
hygroscopic.[1][2]
DMSO 43.79 - 87 100 - 198.65 Ultrasonic assistance
may be required for
complete dissolution.
(2]
Ethanol 10
1 eq. HCI 43.79 100
Water Insoluble Insoluble

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

e Weighing: Accurately weigh the desired amount of LY2119620 powder. The molecular weight
of LY2119620 is 437.94 g/mol .
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Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.
For example, to prepare a 10 mM stock solution, dissolve 4.38 mg of LY2119620 in 1 mL of
DMSO.

Dissolution: Vortex the solution thoroughly to ensure the compound is completely dissolved.
If precipitation is observed, gentle warming or sonication can aid in dissolution.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use
vials.

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[2]
Troubleshooting Guide & FAQs
Q1: My LY2119620 powder won't dissolve completely in DMSO.

Al: Ensure you are using fresh, high-purity (anhydrous) DMSO, as DMSO is hygroscopic
and absorbed water can reduce solubility.[1] You can also try gentle warming or sonication to
aid dissolution.[2] Check that you have not exceeded the maximum solubility of LY2119620
in DMSO.

Q2: | see precipitation in my stock solution after thawing.

A2: This may be due to the solution becoming supersaturated at a lower temperature or due
to repeated freeze-thaw cycles. Before use, allow the vial to come to room temperature and
vortex thoroughly to redissolve the precipitate. If the issue persists, consider preparing fresh
stock solution and ensuring it is properly aliquoted to minimize freeze-thaw cycles.

Q3: Can | store my LY2119620 stock solution at 4°C?

e A3: Itis not recommended to store stock solutions in DMSO at 4°C for extended periods. For
long-term storage, -20°C or -80°C is advised to maintain stability.[2]

Q4: How many times can | freeze-thaw my stock solution?

o A4: Itis best practice to avoid repeated freeze-thaw cycles. Aliquoting the stock solution into
single-use volumes is highly recommended to preserve the integrity of the compound.
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Q5: 1s LY2119620 light-sensitive?

» A5: While specific data on the light sensitivity of LY2119620 is not readily available, it is
always good practice to store chemical compounds, especially in solution, protected from
light.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing LY2119620 stock solutions.

Signaling Pathway: LY2119620 Mechanism of Action
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LY2119620 is a positive allosteric modulator (PAM) of the M2 and M4 muscarinic acetylcholine
receptors (MAChRS). It binds to a site on the receptor that is distinct from the orthosteric site
where the endogenous ligand, acetylcholine (ACh), binds. By binding to this allosteric site,
LY2119620 enhances the receptor's response to ACh, leading to a potentiation of downstream

signaling.
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Caption: Simplified signaling pathway of LY2119620.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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